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Compound of Interest

Compound Name:
2,4,6,6-Tetramethyl-3(6H)-

pyridinone

Cat. No.: B032791 Get Quote

In-Depth Technical Guide: 2,4,6,6-Tetramethyl-
3(6H)-pyridinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

isolation of 2,4,6,6-Tetramethyl-3(6H)-pyridinone, a volatile natural product. The information

is presented to support research and development activities in the fields of natural product

chemistry, pharmacology, and drug discovery.

Core Compound Data
The fundamental chemical properties of 2,4,6,6-Tetramethyl-3(6H)-pyridinone are

summarized below. This data is essential for experimental design, analytical characterization,

and computational modeling.
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Property Value Source

Molecular Weight 151.21 g/mol [1][2]

Molecular Formula C₉H₁₃NO [1][2][3]

CAS Number 203524-64-5 [3]

Class Pyridinone N/A

Natural Source
Tropical Marine Sponge

Agelas oroides
[1]

Natural Source and Isolation
2,4,6,6-Tetramethyl-3(6H)-pyridinone was first identified as a natural product isolated from

the tropical marine sponge Agelas oroides. The structure of this novel compound was

elucidated through a combination of one- and two-dimensional Nuclear Magnetic Resonance

(NMR) spectroscopy, Ultraviolet (UV) spectroscopy, Infrared (IR) spectroscopy, and mass

spectrometry.[1]

Experimental Protocol: Isolation from Agelas oroides
The following is a generalized workflow for the isolation of 2,4,6,6-Tetramethyl-3(6H)-
pyridinone from its natural source, based on standard practices in marine natural product

chemistry.
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Caption: Workflow for the isolation and identification of 2,4,6,6-Tetramethyl-3(6H)-pyridinone.
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Logical Relationship of Analytical Techniques
The structural determination of 2,4,6,6-Tetramethyl-3(6H)-pyridinone relies on the synergistic

application of various analytical techniques. Each method provides unique and complementary

information, which, when combined, leads to an unambiguous structural assignment.
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Caption: Interrelation of analytical methods for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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